Cas no 76727-24-7 (3-(2-Fluorophenyl)propan-1-ol)

• Product Name: 3-(2-Fluorophenyl)propan-1-ol
• CAS No: 76727-24-7
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 548479
• PubChem ID: 12618517
• Update Time: 2025-06-13

3-(2-Fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)propan-1-ol
• Benzenepropanol,2-fluoro-
• AB3823
• Benzenepropanol,2-fluoro
• MFCD09028696
• DTXSID50504543
• 3-(2-FLUORO-PHENYL)-PROPAN-1-OL
• IEKKPRUDKBJNQH-UHFFFAOYSA-N
• EN300-1240269
• 76727-24-7
• 3-(2-fluorophenyl)-1-propanol
• AKOS005217826
• SCHEMBL80668
• SB84105
• 3-(2-Fluorophenyl)propanol
• BS-25963
• CS-0208927

• MDL： MFCD09028696
• Inchi： 1S/C9H11FO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,3,5,7H2
• InChI Key： IEKKPRUDKBJNQH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCCO

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 237°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.509
• PSA: 20.23000
• LogP: 1.75060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Fluorophenyl)propan-1-ol

Comprehensive Overview of 3-(2-Fluorophenyl)propan-1-ol (CAS No. 76727-24-7): Properties, Applications, and Industry Insights

3-(2-Fluorophenyl)propan-1-ol (CAS No. 76727-24-7) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and chemical research. This compound, characterized by its fluorophenyl moiety and propanol chain, serves as a versatile intermediate in organic synthesis. Its unique structure, combining a fluorine substituent with a hydroxyl group, makes it valuable for designing bioactive molecules, particularly in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed 3-(2-Fluorophenyl)propan-1-ol under the spotlight. Researchers frequently search for "fluorophenyl derivatives applications" or "CAS 76727-24-7 synthesis methods," reflecting its industrial importance. This compound’s stability and reactivity align with trends in sustainable chemistry, addressing concerns about green synthesis and low environmental impact processes. Its role in high-value intermediates further underscores its commercial potential.

From a structural perspective, the 2-fluorophenyl group enhances electron-withdrawing properties, influencing the compound’s reactivity in cross-coupling reactions and catalysis. Such features are critical for developing API intermediates (Active Pharmaceutical Ingredients), a topic frequently queried in pharmaceutical R&D forums. The hydroxyl group also allows derivatization into esters or ethers, expanding its utility in fine chemical production.

In analytical contexts, 3-(2-Fluorophenyl)propan-1-ol is often discussed alongside "HPLC purification techniques" and "NMR spectral data interpretation," as researchers seek reliable characterization methods. Its chromatographic behavior and spectroscopic fingerprints are well-documented, aiding quality control in industrial batches. These aspects resonate with the increasing focus on precision synthesis and process optimization in chemical manufacturing.

Beyond pharmaceuticals, this compound finds niche applications in advanced material science, particularly in designing fluorinated polymers with enhanced thermal stability. Searches like "fluorophenyl monomers for coatings" highlight its relevance in specialty materials. The compound’s compatibility with photoinitiators and UV-curable resins further aligns with innovations in smart materials and nanotechnology.

Regulatory and safety profiles of 3-(2-Fluorophenyl)propan-1-ol are another focal point. Queries such as "CAS 76727-24-7 safety data sheets" reflect user concerns about handling protocols and storage conditions. While not classified as hazardous under standard guidelines, proper laboratory practices are emphasized to ensure safe usage, mirroring the industry’s shift toward responsible chemical management.

In summary, 3-(2-Fluorophenyl)propan-1-ol (CAS No. 76727-24-7) exemplifies the intersection of structural versatility and industrial applicability. Its role in drug development, material innovation, and sustainable chemistry ensures its continued prominence in scientific and commercial domains. As research advances, this compound is poised to remain a keystone intermediate in high-value chemical synthesis.